1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane

• IUPAC Name: 6-chloro-1-(3,4-dimethoxyphenyl)hexan-1-one
• InChI: InChI=1S/C14H19ClO3/c1-17-13-8-7-11(10-14(13)18-2)12(16)6-4-3-5-9-15/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: LLSNYRNWSPUIOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CCCCCCl)OC
• Molecular Formula: C14H19ClO3
• DSSTOX Substance ID: DTXSID20628164
• Molecular Weight: 270.75 g/mol
• CAS RN: 19347-74-1

Description

Synthesis Analysis

The synthesis of chlorophenyl compounds, as seen in the provided papers, involves the formation of complex molecules with multiple substituents. For example, the synthesis of the compound in paper was achieved using dehydroabietic acid, indicating that advanced synthetic techniques and starting materials are required to construct such molecules. Although the exact synthesis of 1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane is not described, similar synthetic strategies may be applicable.

Molecular Structure Analysis

The molecular structures of chlorophenyl compounds are characterized by the orientation of the chlorophenyl ring and its interactions with other parts of the molecule. In paper , the chlorophenyl ring is inclined to the pyridine ring by a specific angle, and the cyclohexane ring adopts a flattened boat conformation. These structural details are crucial as they can affect the physical and chemical properties of the compound, as well as its reactivity.

Chemical Reactions Analysis

The chemical reactivity of chlorophenyl compounds can be inferred from their molecular structure. The presence of the chlorophenyl group can influence the electron distribution within the molecule and thus its reactivity. While the papers do not provide specific reactions of the compounds, they do suggest that hydrogen bonding and van der Waals interactions play a role in the crystal packing of these molecules . These interactions could also influence the reactivity of the compounds in solution.

Physical and Chemical Properties Analysis

The physical and chemical properties of chlorophenyl compounds are determined by their molecular structure and the interactions they can form. For instance, the crystal packing in the compounds from papers and is influenced by hydrogen bonds and van der Waals interactions. These interactions can affect the melting point, solubility, and stability of the compounds. The disordered nature of some substituents in the compound from paper suggests that there can be variability in the physical properties within a batch of synthesized molecules.

Scientific Research Applications

• Scientific Field : Organic Chemistry
• Summary of the Application : “1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane” is used in the synthesis of isothiocyanates, which are biologically active compounds found in cruciferous plants like Brussels sprouts, broccoli, and wasabi. These compounds have shown anticancer and antimicrobial properties.
• Methods of Application or Experimental Procedures : The compound undergoes azidation and reaction with a triphenylphosphine/carbon disulfide system for the efficient synthesis of isothiocyanates.
• Results or Outcomes : The resulting isothiocyanates, such as benzyl isothiocyanate, phenethyl isothiocyanate, or sulforaphane, possess anticancer activity at all stages of the carcinogenesis process, show antibacterial activity, and are used in organic synthesis.

• Scientific Field : Organic Chemistry
• Summary of the Application : This compound is also used in the synthesis of 1-isothiocyanato-6-methoxyhexane and 1-isothiocyanato-6-(methylthio)hexane . These are analogs of sulforaphane, a compound with anticancer and antibacterial properties.
• Methods of Application or Experimental Procedures : The compound undergoes azidation and reaction with a triphenylphosphine/carbon disulfide system for the efficient synthesis of these isothiocyanates.
• Results or Outcomes : The resulting isothiocyanates are used in organic synthesis and have shown potential for anticancer and antibacterial activity.

• Scientific Field : Organic Chemistry
• Summary of the Application : This compound is used in the synthesis of 1-isothiocyanato-6-methoxyhexane and 1-isothiocyanato-6-(methylthio)hexane . These are analogs of sulforaphane, a compound with anticancer and antibacterial properties.
• Methods of Application or Experimental Procedures : The compound undergoes azidation and reaction with a triphenylphosphine/carbon disulfide system for the efficient synthesis of these isothiocyanates.
• Results or Outcomes : The resulting isothiocyanates are used in organic synthesis and have shown potential for anticancer and antibacterial activity.